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Compound of Interest

Compound Name: N-Stearoylsphingomyelin

Cat. No.: B15578473

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Stearoylsphingomyelin is a subtype of sphingomyelin, a class of sphingolipids ubiquitously
found in animal cell membranes. It plays a crucial role in the structural integrity of the
membrane and is particularly abundant in the myelin sheath of nerve cells. Beyond its
structural importance, N-Stearoylsphingomyelin and its metabolites, such as ceramide, are
key players in cellular signaling pathways, influencing processes like apoptosis, cell
proliferation, and inflammation. This guide provides a comprehensive overview of the molecular
structure of N-Stearoylsphingomyelin, methods for its structural determination, and its
involvement in cellular signaling.

Molecular Structure of N-Stearoylsphingomyelin

N-Stearoylsphingomyelin is an amphipathic molecule, possessing both hydrophilic and
hydrophobic regions. Its structure is composed of three primary components: a polar
phosphocholine head group, a sphingosine backbone, and a long-chain fatty acid, which in this
specific case is stearic acid. The sphingosine and stearic acid are linked via an amide bond to
form a ceramide unit.

The systematic IUPAC name for N-Stearoylsphingomyelin is [(E,2S,3R)-3-hydroxy-2-
(octadecanoylamino)octadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate.
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Chemical Components
e Sphingosine: An 18-carbon amino alcohol with a trans double bond between carbons 4 and

5. It forms the backbone of the molecule.

o Stearic Acid: A saturated fatty acid with an 18-carbon chain (18:0). It is attached to the amino
group of the sphingosine backbone.

» Phosphocholine: A polar head group consisting of a phosphate group and a choline
molecule. It is attached to the C1 hydroxyl group of the sphingosine backbone.

Visualization of the Molecular Structure

The following diagram illustrates the chemical structure of N-Stearoylsphingomyelin, detailing
the arrangement and connectivity of its constituent atoms.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Structure of N-
Stearoylsphingomyelin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578473#what-is-the-structure-of-n-
stearoylsphingomyelin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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